molecular formula C12H15NO B8466197 3-Benzyloxy-2,2-dimethylpropionitrile

3-Benzyloxy-2,2-dimethylpropionitrile

Cat. No. B8466197
M. Wt: 189.25 g/mol
InChI Key: QOEZRCXOHOVLBF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Benzyloxy-2,2-dimethylpropionitrile is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

2,2-dimethyl-3-phenylmethoxypropanenitrile

InChI

InChI=1S/C12H15NO/c1-12(2,9-13)10-14-8-11-6-4-3-5-7-11/h3-7H,8,10H2,1-2H3

InChI Key

QOEZRCXOHOVLBF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(COCC1=CC=CC=C1)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 60% sodium hydride (367.1 mg, 15.3 mmol) was washed with hexane (3×2 mL) and suspended in DMF (2 mL). The suspension was cooled to -10° C. and then a mixture of 3-hydroxy-2,2-dimethylpropanenitrile (1.4 g, 13.9 mmol) and DMF (8 mL) was added. The mixture was cooled 2.5 hour with stirring stirred at -10° to -5° C. and then benzyl bromide (1.7 mL, 13.9 mmol) was added. The mixture was cooled 2 hours with stirring at -5° C., diluted with water (10 mL) and extracted with diethyl ether (3×10 mL). The combined extracts were washed with water (1×10 mL) and brine (1×10 mL), dried (MgSO4) and concentrated to give 3-benzyloxy-2,2-dimethylpropanenitrile (2.5 g, 13.2 mmol).
Quantity
367.1 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
Quantity
1.4 g
Type
reactant
Reaction Step Two
Name
Quantity
8 mL
Type
solvent
Reaction Step Two
Quantity
1.7 mL
Type
reactant
Reaction Step Three
Name
Quantity
2 mL
Type
solvent
Reaction Step Four
Name
Quantity
10 mL
Type
solvent
Reaction Step Five

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